Cas no 2229048-11-5 (3-4-chloro-6-(dimethylamino)pyrimidin-5-yl-2,2-difluoropropanoic acid)

• Product Name: 3-4-chloro-6-(dimethylamino)pyrimidin-5-yl-2,2-difluoropropanoic acid
• CAS No: 2229048-11-5
• MF: C₉H₁₀ClF₂N₃O₂
• MW: 265.644407749176
• CID: 6197698
• PubChem ID: 165798694
• Update Time: 2025-11-05

3-4-chloro-6-(dimethylamino)pyrimidin-5-yl-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-chloro-6-(dimethylamino)pyrimidin-5-yl-2,2-difluoropropanoic acid
• EN300-1960066
• 2229048-11-5
• 3-[4-chloro-6-(dimethylamino)pyrimidin-5-yl]-2,2-difluoropropanoic acid

• Inchi： 1S/C9H10ClF2N3O2/c1-15(2)7-5(6(10)13-4-14-7)3-9(11,12)8(16)17/h4H,3H2,1-2H3,(H,16,17)
• InChI Key： VPSDIATZXUMIQN-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC=N1)N(C)C)CC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 265.0429606g/mol
• Monoisotopic Mass: 265.0429606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.3Ų

Additional information on 3-4-chloro-6-(dimethylamino)pyrimidin-5-yl-2,2-difluoropropanoic acid

Comprehensive Analysis of 3-4-chloro-6-(dimethylamino)pyrimidin-5-yl-2,2-difluoropropanoic acid (CAS No. 2229048-11-5)

The compound 3-4-chloro-6-(dimethylamino)pyrimidin-5-yl-2,2-difluoropropanoic acid (CAS No. 2229048-11-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrimidine core substituted with chloro, dimethylamino, and difluoropropanoic acid groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and interact with biological targets.

In recent years, the demand for heterocyclic compounds like 3-4-chloro-6-(dimethylamino)pyrimidin-5-yl-2,2-difluoropropanoic acid has surged due to their role in developing small-molecule inhibitors and agrochemicals. The compound's CAS No. 2229048-11-5 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its difluoropropanoic acid moiety is particularly noteworthy, as fluorinated compounds are known for their enhanced metabolic stability and bioavailability, making them attractive candidates for medicinal chemistry.

One of the most discussed topics in the scientific community is the structure-activity relationship (SAR) of pyrimidine derivatives. The 3-4-chloro-6-(dimethylamino)pyrimidin-5-yl-2,2-difluoropropanoic acid exemplifies how subtle modifications, such as the introduction of chloro or dimethylamino groups, can significantly alter biological activity. This has led to its exploration in cancer therapeutics, where kinase inhibitors derived from similar structures have shown promise. Additionally, its potential in crop protection chemicals is being investigated, as pyrimidine-based compounds often exhibit herbicidal or fungicidal properties.

The synthesis of CAS No. 2229048-11-5 involves multi-step organic reactions, including nucleophilic substitution and fluorination processes. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, as impurities can affect downstream applications. The compound's physicochemical properties, such as solubility and stability, are also critical for formulation development, especially in pharmaceutical intermediates.

From an SEO perspective, queries like "pyrimidine derivatives in drug discovery" or "fluorinated agrochemicals" align closely with the applications of 3-4-chloro-6-(dimethylamino)pyrimidin-5-yl-2,2-difluoropropanoic acid. These keywords reflect the growing interest in sustainable chemistry and green synthesis methods, which aim to reduce environmental impact while maintaining efficiency. The compound's role in precision agriculture and targeted therapy further enhances its appeal to both academic and industrial audiences.

In conclusion, 3-4-chloro-6-(dimethylamino)pyrimidin-5-yl-2,2-difluoropropanoic acid (CAS No. 2229048-11-5) represents a fascinating intersection of medicinal chemistry and agrochemical innovation. Its structural complexity and functional diversity make it a valuable tool for researchers exploring new frontiers in bioactive molecules. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing healthcare and agricultural solutions.